Cas no 150737-18-1 (4-Keto 9-cis Retinoic Acid)

• Product Name: 4-Keto 9-cis Retinoic Acid
• CAS No: 150737-18-1
• Molecular Formula: C₂₀H₂₆O₃
• Molecular Weight: 314.41864
• CID: 99796
• PubChem ID: 9972939

4-Keto 9-cis Retinoic Acid Properties

Names and Identifiers

• Retinoic acid, 4-oxo-,9-cis- (9CI)
• 4-Keto 9-cis Retinoic Acid
• 13-cis-4-Oxoretinoic acid
• 4-Keto 13-cis-Retinoic Acid
• 4-Oxo-13-cis-retinoic acid
• 4-oxo-all-rans-retinoic acid
• 4-oxo-all-trans-retinoic acid
• 4-Oxo-isotretinoin
• 4-oxo-Retinoic acid
• all-trans-4-oxoretinoic acid
• Oxoretinoic acid
• Retinoic acid,4-oxo-,13-cis
• 4-Keto-9-cis-tretinoin
• 4-Oxo-9-cis-Retinoic Aci
• 4-Oxo-9-cis-Retinoic Acid
• (2E,4E,6Z,8E)-4-Keto-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic Acid
• AKOS025294566
• (9cis)-4-oxoretinoic acid
• Retinoic acid, 4-oxo-, 9-cis-
• (2E,4E,6Z,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXOCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENOIC ACID
• CHEBI:139255
• GGCUJPCCTQNTJF-NAXRMXIQSA-N
• 4-keto-9-cis-retinoic acid
• 150737-18-1
• (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• 9-cis-4-ketoretinoic acid
• J-008736
• 9-cis-4-oxoretinoic acid
• DTXSID101312942

• InChIKey： GGCUJPCCTQNTJF-FRCNGJHJSA-N
• Inchi： InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
• SMILES： OC(/C=C(/C=C/C=C(/C=C/C1=C(C)C(=O)CCC1(C)C)\C)\C)=O

Computed Properties

• Exact Mass: 314.18800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 314.18819469g/mol
• Heavy Atom Count: 23
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 4.78160
• PSA: 54.37000
• Melting Point: 172-1740C
• Stability/Shelf Life: Light and Temperature Sensitive